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Compound of Interest

Compound Name: Algestone acetophenide

CAS No.: 1179-87-9
- 7
Introduction

Algestone acetophenide, also known as dihydroxyprogesterone acetophenide (DHPA), is a
potent synthetic progestin used primarily in long-acting injectable contraceptives, often in
combination with an estrogen like estradiol enanthate.[1][2][3] Its therapeutic applications have
also included topical use as an anti-inflammatory agent.[4][5] Accurate and precise
guantification of algestone acetophenide is critical throughout the drug development lifecycle
—from the analysis of active pharmaceutical ingredients (API) and stability testing of finished
dosage forms to pharmacokinetic studies in biological matrices.[6][7]

The lack of a current official monograph in major pharmacopeias such as the United States
Pharmacopeia (USP) or the European Pharmacopoeia (EP) necessitates the development and
validation of robust in-house analytical methods. This guide provides detailed protocols for the
guantification of algestone acetophenide using two primary analytical techniques: High-
Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid
Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The HPLC-UV method is
presented as a stability-indicating assay suitable for quality control of bulk drug and
pharmaceutical formulations, while the LC-MS/MS method offers the high sensitivity required
for bioanalytical applications.
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Physicochemical Properties of Algestone
Acetophenide

A thorough understanding of the analyte's properties is the foundation of any successful
analytical method development.

Property Value Source(s)

(160)-16,17-[[(1R)-1-
Chemical Name Phenylethylidene]bis(oxy)]preg  [8][9]
n-4-ene-3,20-dione

CAS Number 24356-94-3 [8][10]
Molecular Formula C29H3604 [4][11]
Molecular Weight 448.6 g/mol [41[5]
Melting Point 150-151 °C [8]

Sparingly soluble in
Solubili chloroform, slightly soluble in Inferred from steroid
olubili
Y methanol. Low water solubility properties[1]

is expected.

Contains two key
chromophores: an a,3-
unsaturated ketone in the
Structural Features ] ] [3][12]
steroid A-ring and an
acetophenone moiety. Both

strongly absorb UV radiation.

Core Analytical Strategy: A Chromatographic
Approach

Chromatographic separation is essential for reliably quantifying algestone acetophenide,
ensuring specificity against impurities, degradation products, formulation excipients, or
endogenous components in biological samples.[13] Reversed-phase HPLC is the technique of
choice due to the lipophilic nature of the steroid molecule.
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Overall Analytical Workflow

The logical flow from sample reception to final result is crucial for ensuring data integrity and
reproducibility.
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(API,

Formulation, Plasma) Preparation

Sample Preparation
(Extraction / Dilution)

Phase 2: Instrumental Analysis

Chromatographic Separation
(HPLC / UHPLC)

Detection
(UV or MS/MS)
Phase 3: Data Processing & Reporting
Peak Integration &
Quantification

:

System Suitability Check

'

Final Report Generation
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:
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i
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- Removes salts & polar interferences

i
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- Recovers Algestone Acetophenide

'
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Inject into LC-MS/MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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